6-((5-((4-fluorobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(4-fluorophenyl)methylsulfanyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18FN5O2S/c1-13-3-2-4-17(9-13)27-18(10-16-11-19(28)24-20(29)23-16)25-26-21(27)30-12-14-5-7-15(22)8-6-14/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: ZWRZNYRWPYMUGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18FN5O2S
• Molecular Weight: 423.5 g/mol

Description

6-((5-((4-fluorobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18FN5O2S and its molecular weight is 423.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Herbicidal Activities : Research on compounds structurally related to "6-((5-((4-fluorobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione" has shown that some derivatives exhibit significant herbicidal activities. For example, a study found that certain pyrimidine dione compounds demonstrated high efficacy against Brassica napus at specific concentrations, highlighting their potential as herbicides (Yang Huazheng, 2013).

• Anticancer Activity : Compounds with similar structures have been investigated for their potential anticancer properties. One study synthesized indole derivatives that showed promising activity against the MCF-7 human breast cancer cell line, suggesting that modifications to the pyrimidine dione structure could yield potent anticancer agents (N. Kumar & Sanjay K. Sharma, 2022).

• Antimicrobial Activity : Another area of application is the development of antimicrobial agents. Derivatives of pyrimidine dione have been synthesized and evaluated for their effectiveness against various microbial strains, with some compounds displaying good to moderate activity, indicating their potential in combating infectious diseases (Hacer Bayrak et al., 2009).

• Nonlinear Optical Properties : The third-order nonlinear optical properties of novel styryl dyes related to pyrimidine dione structures have been explored, demonstrating significant potential for device applications due to their enhanced two-photon absorption phenomenon. This indicates their utility in developing optical materials for future technologies (S. Shettigar et al., 2009).